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Compound of Interest

Compound Name: Hmbop

Cat. No.: B138257 Get Quote

Essential Safety and Handling Guide for HFMOP
Product Identifier: 1,1,1,3,3,3-Hexafluoro-2-methoxypropane[1][2] Synonyms: HFMOP, HFE-

356mmz1[1][2] CAS Number: 13171-18-1[1][2]

This guide provides essential safety protocols and logistical information for the handling and

disposal of HFMOP in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development.

Hazard Identification and Classification
HFMOP is classified as a substance that may cause drowsiness or dizziness (Specific target

organ toxicity — single exposure: Category 3).[1] It is important to note that some safety data

sheets (SDS) may classify it as not hazardous under CLP regulations, but also identify it as a

potential asphyxiant that can displace oxygen.[2]

Hazard Statements:

H336: May cause drowsiness or dizziness.[1]

Signal Word: WARNING[1]
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The following personal protective equipment is mandatory when handling HFMOP to minimize

exposure and ensure personal safety.

PPE Category Item Specification/Notes

Eye/Face Protection Safety Glasses/Goggles

Wear protective eyewear. A

face shield may be appropriate

when there is a risk of

splashing.[2]

Hand Protection Chemical-Resistant Gloves

Wear protective gloves.[1] The

specific glove material should

be selected based on the

duration of exposure and the

specific laboratory task.

Skin and Body Protection Protective Clothing

Wear protective clothing to

prevent skin contact.[1] A lab

coat is standard.

Respiratory Protection Respirator

Not normally required with

adequate ventilation. In poorly

ventilated areas or confined

spaces, use an airline

respirator or a self-contained

breathing apparatus.[1][2]

Operational and Handling Protocols
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Safe Handling Workflow
The following diagram outlines the procedural steps for the safe handling of HFMOP.
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HFMOP Handling Workflow

Pre-Handling:
- Review SDS

- Ensure proper ventilation
- Inspect PPE for integrity

Don PPE:
- Protective Gloves

- Eye/Face Protection
- Protective Clothing

Preparation

Chemical Handling:
- Avoid contact with skin and eyes

- Avoid breathing vapors
- Use in a well-ventilated area

Execution

Post-Handling:
- Tightly seal container

- Wash hands and exposed skin thoroughly

Completion

Spill/Emergency Response:
- Evacuate area

- Wear appropriate PPE for cleanup
- Absorb with inert material

If Spill Occurs

Waste Disposal:
- Collect in a suitable, closed container
- Dispose of according to regulations

Click to download full resolution via product page

Caption: Procedural workflow for handling HFMOP.

Storage
Temperature: Store at room temperature.[1][2]
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Container: Keep in the original or other compatible, tightly sealed container.[1][2]

Incompatible Materials: Avoid strong oxidizing agents, alkalis, alkali metals, aluminum, zinc,

and alkaline earth metals.[2]

Emergency and Disposal Plans
Immediate and appropriate responses to emergencies and proper disposal are crucial for

safety and environmental protection.

First-Aid Measures
Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

labored, administer oxygen. Seek medical

attention if symptoms develop.[1][2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1] Wash

contaminated clothing before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion Rinse mouth. Get medical attention.[1][2]

Spill Response
In the event of a spill, follow these steps:

Avoid breathing vapors, mist, or gas.[3]

Ensure adequate ventilation.[3]

Wear appropriate personal protective equipment, including gloves and eye protection.[1][2]

For a small spill, absorb with an inert material (e.g., sand, diatomite).[4]
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For a large spill, dike the area to prevent spreading.[4]

Collect the spilled material and place it in a suitable, closed container for disposal.[3][4]

Prevent the spill from entering drains or waterways.[1][2]

Disposal Plan
Dispose of HFMOP and its containers in accordance with local, state, and federal

regulations.[5]

Waste should be collected in a compatible and tightly sealed container labeled as

"hazardous waste".[5]

Consult with an accredited waste disposal contractor for specific guidance.[2]

Landfill disposal or incineration at temperatures above 800°C with appropriate exhaust gas

treatment are recommended methods.[4]

Physical and Chemical Properties
Property Value

Appearance Clear, colorless liquid[1][2]

Boiling Point 50 °C (122 °F)[1][2]

Flash Point > 93 °C (> 200 °F)[1][2]

Density 1.38 g/mL[1][2]

Vapor Pressure 36,100 Pa @ 25 °C[1][2]

Solubility in Water 0.0014 g/mL[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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